Cas no 16741-14-3 (Benzyl beta-D-galactopyranoside 6-benzoate)
16741-14-3 structure
Product Name:Benzyl beta-D-galactopyranoside 6-benzoate
CAS No:16741-14-3
MF:C20H22O7
MW:374.384486675262
CID:2658605
PubChem ID:168006028
Update Time:2025-04-21
Benzyl beta-D-galactopyranoside 6-benzoate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 6-O-benzoyl-β-D-galactopyranoside
- Benzyl β-D-galactopyranoside 6-benzoate
- Benzyl beta-D-galactopyranoside 6-benzoate
- 16741-14-3
-
- Inchi: 1S/C20H22O7/c21-16-15(12-25-19(24)14-9-5-2-6-10-14)27-20(18(23)17(16)22)26-11-13-7-3-1-4-8-13/h1-10,15-18,20-23H,11-12H2
- InChI Key: XSDPLCILVZEDFV-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1COC(C1C=CC=CC=1)=O)O)O)O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 374.13655304Da
- Monoisotopic Mass: 374.13655304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 105Ų
Benzyl beta-D-galactopyranoside 6-benzoate Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
16741-14-3 (Benzyl beta-D-galactopyranoside 6-benzoate) Related Products
- 3601-36-3(Methyl 2,3,6-Tri-O-benzoyl-a-D-galactopyranoside)
- 26927-44-6(a-D-Glucopyranoside, methyl,2,6-dibenzoate)
- 13143-91-4(b-L-Arabinopyranoside, methyl,2,3-dibenzoate)
- 34234-44-1(Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside)
- 88165-09-7(a-D-Arabinopyranoside, methyl,tribenzoate (9CI))
- 23666-43-5(Heptakis(2,3,6-tri-O-benzoyl)-β-cyclodextrin)
- 6638-76-2(b-D-Xylopyranoside, methyl,tribenzoate (9CI))
- 13035-46-6(b-D-Ribopyranoside, phenylmethyl,tribenzoate (9CI))
- 18403-18-4(a-D-Xylopyranoside, phenylmethyl,2,4-dibenzoate)
- 6605-40-9(b-D-Glucopyranoside, methyl,tetrabenzoate (9CI))
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent